Cas no 274693-27-5 (Ticagrelor)

Ticagrelor (AZD6140) is a reversible P2Y12 receptor antagonist with oral activity, which can be used to study platelet aggregation

Ticagrelor structure

Product Name:Ticagrelor

CAS No:274693-27-5

Molecular Formula:C₂₃H₂₈F₂N₆O₄S

Molecular Weight:522.5680

MDL:MFCD09954148

CID:67422

PubChem ID:9871419

Ticagrelor Properties

Names and Identifiers

- Ticagrelor
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C 126532XX
- AZD 6140
- AZD-6140
- Brilinta
- Brilique
- TICARGRELOR
- Ticagrelor Impurity 81
- (1S,2S,3R,5S)-3-(7-(((1R,2S)
- AZD6140
- [14C]-Ticagrelor
- GLH0314RVC
- C23H28F2N6O4S
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)
- A850981
- J-524969
- Ticagrelor (Brilinta,AZD6140)
- s4079
- TICAGRELOR (USP-RS)
- J-016772
- Ticagrelor Form
- TICAGRELOR [EMA EPAR]
- TICAGRELOR [EP MONOGRAPH]
- compound 17 [PMID: 17827008]
- (1S,2S,3R,5S)-3-(7-(((1S,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- NCGC00379052-01
- DTXSID901009337
- 1,2-Cyclopentanediol, 3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-D1,2-Cyclopentanediolifluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- AR-C 126532XX;AZD6140
- CHEBI:68558
- Ticagrelor- Bio-X
- EX-A503
- BDBM50397205
- CHEMBL398435
- TICAGRELOR [JAN]
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[5,4-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- ticagrelorum
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfanyl)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C126532XX
- AR-C126532
- HSDB 8306
- AS-19943
- Ticagrelor [USAN:INN:BAN]
- OEKWJQXRCDYSHL-FNOIDJSQSA-N
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2 diol
- (1s,2s,3r,5s)-3-[7-[[(1r,2s)-2-(3,4-difluorophenyl)-cyclopropyl]amino]-5-(propylthio)-3h-[1,2,3]-triazolo[4,5-d]pyrimidine-3-yl]-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- NCGC00379052-02
- TICAGRELOR [MART.]
- Z2235802088
- HY-10064
- B01AC24
- (1S,2S,3R,5S)-3-[7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DTXCID501436166
- TICAGRELOR [MI]
- TICAGRELOR [USP-RS]
- CS-0619
- AKOS015900739
- AM85693
- EN300-19659674
- TICAGRELOR [INN]
- NS00098771
- D09017
- TICAGRELOR (MART.)
- Ticagrelor [USAN]
- SCHEMBL1979652
- TICAGRELOR (EP MONOGRAPH)
- 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
- compound 17 (PMID: 17827008)
- Brilinta (TN)
- (1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- MFCD09954148
- AB01565855_02
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- 274693-27-5
- Ticagrelor (JAN/USAN/INN)
- EX-6274
- TICAGRELOR [VANDF]
- TICAGRELOR [ORANGE BOOK]
- TICAGRELOR [WHO-DD]
- BT164470
- CCG-269870
- UNII-GLH0314RVC
- Possia
- GTPL1765
- Q420542
- AC-24755
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylthio)- 3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DB08816
- (1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- HMS3885B03
- NCGC00379052-04
- MDL： MFCD09954148
- InChIKey： OEKWJQXRCDYSHL-FNOIDJSQSA-N
- Inchi： 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
- SMILES： S(C([H])([H])C([H])([H])C([H])([H])[H])C1N=C2C(=C(N=1)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])F)F)N=NN2[C@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])O[H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

Exact Mass: 522.186081g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 10
Monoisotopic Mass: 522.186081g/mol
Monoisotopic Mass: 522.186081g/mol
Topological Polar Surface Area: 164Å²
Heavy Atom Count: 36
Complexity: 736
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 4
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
LogP: 2.08670
PSA: 163.74000
Refractive Index: 1.74
Boiling Point: 777.551°C at 760 mmHg
Melting Point: 149-154 °C
Flash Point: 45°C(Lit.)
Solubility: DMSO 105 mg/mL Water <1 mg/mL Ethanol 53 mg/mL
Density: 1.67

Ticagrelor Security Information

Safety Instruction： 24/25
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：4°C, protect from light, stored under nitrogen
Signal Word：Warning

Ticagrelor Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ticagrelor Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I5O1-1mg	1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-	274693-27-5	98%	1mg	$4.00	2025-02-28
A2B Chem LLC	AI46353-1mg	(1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol	274693-27-5	98%	1mg	$4.00	2024-04-20
Aaron	AR00I5WD-250mg	1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-	274693-27-5	98%	250mg	$6.00	2025-01-25
abcr	AB357465-250 mg	Ticagrelor, 95%; .	274693-27-5	95%	250 mg	€141.50	2023-07-19
Advanced ChemBlocks	10411-25MG	Ticagrelor	274693-27-5	98%	25MG	$45	2023-09-15
Ambeed	A543807-10mg	(1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol	274693-27-5	98%	10mg	$6.0	2025-02-22
Axon Medchem	3111-25 mg	Ticagrelor	274693-27-5	99%	25mg	€60.00	2023-07-10
Chemenu	CM117437-5g	(1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol	274693-27-5	95%	5g	$96	2022-12-28
Enamine	EN300-19659674-0.05g	(1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol	274693-27-5	95%	0.05g	$152.0	2023-09-17
eNovation Chemicals LLC	D487081-100mg	TICAGRELOR	274693-27-5	97%	100mg	$449	2022-09-05